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Compound of Interest

Compound Name: Antibacterial agent 227

Cat. No.: B7738863

L  Get Quote

Technical Guide: Physicochemical Properties of

Antibacterial Agent 227

Introduction

Antibacterial agent 227, also identified as Compound 29, is an inhibitor of seryl-tRNA
synthetase (SerRS). It has demonstrated efficacy in suppressing the growth of both planktonic
and biofilm-cultured Staphylococcus aureus. This technical guide aims to provide a

comprehensive overview of the available data regarding the solubility and stability of this

compound, which is crucial for its handling, formulation, and development as a potential

therapeutic agent.

Compound Information

Property

Value

Compound Name

Antibacterial agent 227 (Compd 29)

Mechanism of Action

Seryl-tRNA synthetase (SerRS) inhibitor

CAS Number 301304-67-6
Molecular Formula C12H13Ns03
Molecular Weight 275.26 g/mol
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Solubility Profile

Detailed quantitative solubility data for Antibacterial agent 227 in various solvents is not
extensively available in the public domain. However, information from chemical suppliers
suggests its suitability for in vivo studies, for which common formulation solvents are used. The
following table summarizes the available qualitative information and provides guidance on

solvent selection for experimental purposes.

Solvent

Solubility Data

Recommended Usage

DMSO (Dimethyl Sulfoxide)

Soluble. Often used for

creating stock solutions.

Primary solvent for initial
dissolution and preparation of

concentrated stock solutions.

PEG300 (Polyethylene glycol
300)

Used as a co-solvent in in vivo

formulations.

Can be used in combination
with DMSO and other
excipients to improve aqueous
solubility and formulation

stability.

Tween 80 (Polysorbate 80)

Employed as a surfactant and

emulsifier in formulations.

Recommended for inclusion in
aqueous formulations to
enhance solubility and prevent

precipitation.

Used as the final diluent for in

vivo administration after the

Saline Likely has low direct solubility. o ) )
compound is first dissolved in
organic co-solvents.

May be a suitable solvent, but

Ethanol No specific data available. empirical determination of
solubility is required.

No specific data available, but Direct dissolution in aqueous
expected to be poorly soluble buffers is likely to be limited.

Water

based on formulation

suggestions.

Solubilizing agents are

recommended.
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Experimental Workflow for Solubility Determination:

The following workflow is a standard protocol for determining the solubility of a compound like

Antibacterial agent 227.

Store at Different Conditions | Sampling
(-20°C, 4°C, RT, etc.)

Prepare Stock Solution H Aliquot into Vials

Analyze at Time Points
(T=0, T=24h, etc.)

Quantify Remaining Compound
(e.g., HPLC)

H Assess Stability Profile

Seryl-tRNA Synthetase (SerRS)

ATP -> AMP +

Seryl-tRNA(Ser)

Ribosome

Protein Synthesis

Bacterial Cell

Antibacterial Agent 227
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agent-227-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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